Cas no 1806375-77-8 (Ethyl 2-(3-chloropropyl)-4-formylbenzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-4-formylbenzoate
• CAS No: 1806375-77-8
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4794874
• Update Time: 2025-05-20

Ethyl 2-(3-chloropropyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-4-formylbenzoate

• Inchi： 1S/C13H15ClO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： UWLGWHOZCKIOAY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=O)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloropropyl)-4-formylbenzoate

Ethyl 2-(3-chloropropyl)-4-formylbenzoate: A Comprehensive Overview

Ethyl 2-(3-chloropropyl)-4-formylbenzoate, with the CAS number 1806375-77-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a chlorinated alkyl chain. The benzoate ester moiety is attached to the benzene ring at the 2-position, while the formyl group is located at the 4-position. The 3-chloropropyl substituent adds complexity to the molecule, making it a versatile compound for various applications.

The synthesis of Ethyl 2-(3-chloropropyl)-4-formylbenzoate involves a series of carefully controlled reactions. Typically, the starting material is a substituted benzoic acid, which undergoes esterification to form the benzoate ester. The introduction of the chloropropyl group is achieved through nucleophilic substitution reactions, where a suitable chloroalkane reacts with an alkoxide intermediate. The formylation step is often carried out using reagents like formic acid or its derivatives under specific conditions to ensure regioselectivity.

Recent studies have highlighted the potential of Ethyl 2-(3-chloropropyl)-4-formylbenzoate in drug delivery systems. The chloropropyl group imparts hydrophobicity to the molecule, which can enhance its ability to cross biological membranes. This property makes it a promising candidate for encapsulating hydrophobic drugs in nanocarriers. Additionally, the formyl group can serve as a reactive site for further functionalization, enabling the attachment of targeting ligands or imaging agents.

In terms of physical properties, Ethyl 2-(3-chloropropyl)-4-formylbenzoate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for use in organic synthesis and purification processes. The compound's stability under ambient conditions is excellent, provided it is stored away from direct sunlight and moisture.

From an environmental perspective, Ethyl 2-(3-chloropropyl)-4-formylbenzoate has been evaluated for its biodegradability. Studies indicate that it undergoes slow degradation under aerobic conditions, primarily through oxidative pathways. However, its persistence in aquatic environments raises concerns about potential bioaccumulation. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

The application of Ethyl 2-(3-chloropropyl)-4-formylbenzoate extends beyond pharmaceuticals into materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and coatings with tailored properties. The chloropropyl group contributes to improved adhesion properties, while the formylation allows for cross-linking reactions during polymerization.

In conclusion, Ethyl 2-(3-chloropropyl)-4-formylbenzoate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug delivery systems, and materials development. As research continues to uncover new potentials for this compound, its role in advancing scientific and technological frontiers will undoubtedly grow.